Cas no 56489-05-5 (3-Aminothiophene-2-carbonitrile)
3-Aminothiophene-2-carbonitrile is a versatile heterocyclic compound featuring both amino and cyano functional groups on a thiophene backbone. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of pharmacologically active molecules and functional materials. Its electron-rich thiophene ring and bifunctional groups enable diverse transformations, including cyclization, condensation, and cross-coupling reactions. The compound is often employed in the synthesis of thiophene-based derivatives with applications in medicinal chemistry, agrochemicals, and materials science. Its stability and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Proper handling under standard laboratory conditions is recommended due to its potential sensitivity.
56489-05-5 structure
Product Name:3-Aminothiophene-2-carbonitrile
CAS No:56489-05-5
MF:C5H4N2S
MW:124.163659095764
MDL:MFCD00130100
CID:1015780
PubChem ID:10866327
Update Time:2025-06-09
3-Aminothiophene-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Aminothiophene-2-carbonitrile
- 3-Amino-2-cyanothiophene
- 3-AMINO-2-CYANO-THIOPHENE
- DTXSID60446304
- SY248153
- CS-0139567
- A869930
- AS-35617
- 2-Thiophenecarbonitrile, 3-amino-
- SCHEMBL940620
- AKOS006275449
- MFCD00130100
- aminocyanothiophene
- AB03684
- J-511738
- EN300-262436
- 56489-05-5
-
- MDL： MFCD00130100
- Inchi： 1S/C5H4N2S/c6-3-5-4(7)1-2-8-5/h1-2H,7H2
- InChI Key： MCAYHCFAVOLZLO-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C#N)N
Computed Properties
- Exact Mass: 124.01000
- Monoisotopic Mass: 124.00951931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 78Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 49-50 ºC
- Solubility: Very slightly soluble (0.31 g/l) (25 º C),
- PSA: 78.05000
- LogP: 1.78318
3-Aminothiophene-2-carbonitrile Security Information
- Signal Word：Danger
- Hazard Statement： H301;H311;H331
- Warning Statement： P261;P280;P301+P310;P311
- Storage Condition：Room temperature
3-Aminothiophene-2-carbonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Aminothiophene-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 50755-0.25/G |
3-AMINO-2-CYANO-THIOPHENE |
56489-05-5 | 97% | 0.25g |
$137 | 2023-09-17 | |
| AstaTech | 50755-1/G |
3-AMINO-2-CYANO-THIOPHENE |
56489-05-5 | 97% | 1g |
$357 | 2023-09-17 | |
| AstaTech | 50755-5/G |
3-AMINO-2-CYANO-THIOPHENE |
56489-05-5 | 97% | 5/G |
$1341 | 2022-06-02 | |
| Alichem | A169004969-5g |
3-Aminothiophene-2-carbonitrile |
56489-05-5 | 97% | 5g |
$1633.66 | 2023-09-01 | |
| Alichem | A169004969-10g |
3-Aminothiophene-2-carbonitrile |
56489-05-5 | 97% | 10g |
$2426.32 | 2023-09-01 | |
| Alichem | A169004969-25g |
3-Aminothiophene-2-carbonitrile |
56489-05-5 | 97% | 25g |
$4040.00 | 2023-09-01 | |
| Chemenu | CM199394-1g |
3-Aminothiophene-2-carbonitrile |
56489-05-5 | 97% | 1g |
$528 | 2021-08-05 | |
| Chemenu | CM199394-5g |
3-Aminothiophene-2-carbonitrile |
56489-05-5 | 97% | 5g |
$1590 | 2021-08-05 | |
| Apollo Scientific | OR964788-100mg |
3-Aminothiophene-2-carbonitrile |
56489-05-5 | 95% | 100mg |
£110.00 | 2025-02-21 | |
| Apollo Scientific | OR964788-250mg |
3-Aminothiophene-2-carbonitrile |
56489-05-5 | 95% | 250mg |
£175.00 | 2025-02-21 |
3-Aminothiophene-2-carbonitrile Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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